N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[(1-cyclopentyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C19H29N5O2S/c1-13-19(14(2)23(3)21-13)27(25,26)20-12-17-16-10-6-7-11-18(16)24(22-17)15-8-4-5-9-15/h15,20H,4-12H2,1-3H3
• InChI Key: FPYUUTFOEXXWAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)NCC2=NN(C3=C2CCCC3)C4CCCC4
• Molecular Formula: C19H29N5O2S
• Molecular Weight: 391.5 g/mol
• CAS No.: 1448137-59-4

Description

N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C19H29N5O2S and its molecular weight is 391.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Sulfonamide compounds, including derivatives like celecoxib, have been extensively studied for their biological activities. The synthesis and evaluation of these compounds involve extensive structure-activity relationship (SAR) work to identify potent and selective inhibitors of specific enzymes or receptors. For example, celecoxib was identified through this process as a potent inhibitor of cyclooxygenase-2 (COX-2), demonstrating the potential of sulfonamide derivatives in the treatment of conditions like rheumatoid arthritis and osteoarthritis (Penning et al., 1997).

Antimicrobial Applications

Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized for use as antibacterial agents. These compounds have shown promising results against a broad spectrum of bacterial strains, highlighting the antimicrobial potential of sulfonamide-based molecules (Azab et al., 2013).

Anticancer and Antiproliferative Activities

Sulfonamide derivatives have also been explored for their anticancer properties. Pyrazolo[4,3-e]tetrazolo[1,5-b][1,2,4]triazine sulfonamides, for example, have shown cytotoxic and proapoptotic activity against cancer cell lines in nanomolar concentrations without causing cytotoxicity in normal cells. This suggests their potential as a source of new anticancer drugs after further optimization (Kciuk et al., 2022).

Enzyme Inhibition for Therapeutic Applications

Sulfonamide compounds have been identified as potent inhibitors of enzymes such as carbonic anhydrases and acetylcholinesterase. These enzyme inhibitory activities are critical for the development of therapeutic agents for various diseases, including glaucoma, epilepsy, and Alzheimer's disease, among others. The ability to design sulfonamide derivatives with targeted enzyme inhibition profiles is a significant area of research with vast therapeutic implications (Ozgun et al., 2019).